Cas no 111319-85-8 ((5aS,9aS,9bS)-9b-hydroxy-6,6,9a-trimethyl-5,5a,6,7,8,9,9a,9b-octahydronaphtho[1,2-c]furan-3(1H)-one)

• Product Name: (5aS,9aS,9bS)-9b-hydroxy-6,6,9a-trimethyl-5,5a,6,7,8,9,9a,9b-octahydronaphtho[1,2-c]furan-3(1H)-one
• CAS No: 111319-85-8
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 1203071
• PubChem ID: 183258
• Update Time: 2025-04-20

(5aS,9aS,9bS)-9b-hydroxy-6,6,9a-trimethyl-5,5a,6,7,8,9,9a,9b-octahydronaphtho[1,2-c]furan-3(1H)-one Chemical and Physical Properties

Names and Identifiers

• (5aS,9aS,9bS)-9b-hydroxy-6,6,9a-trimethyl-5,5a,6,7,8,9,9a,9b-octahydronaphtho[1,2-c]furan-3(1H)-one
• (5aS,9aS,9bS)-9b-hydroxy-6,6,9a-trimethyl-1,5,5a,7,8,9-hexahydrobenzo[e][2]benzofuran-3-one
• 9alpha-hydroxycinnamolide
• DTXSID80912112
• 9b-Hydroxy-6,6,9a-trimethyl-5,5a,6,7,8,9,9a,9b-octahydronaphtho[1,2-c]furan-3(1H)-one
• 111319-85-8

• Inchi： 1S/C15H22O3/c1-13(2)7-4-8-14(3)11(13)6-5-10-12(16)18-9-15(10,14)17/h5,11,17H,4,6-9H2,1-3H3/t11-,14-,15+/m0/s1
• InChI Key： OWEYHFSUROKINF-TUKIKUTGSA-N
• SMILES： O[C@]12COC(C1=CC[C@H]1C(C)(C)CCC[C@@]12C)=O

Computed Properties

• Exact Mass: 250.15696
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans